Cas no 5789-68-4 (2-(4-chlorophenyl)-6-ethyl-5-methylpyrazolo[1,5-a]pyrimidin-7(1H)-one)

• Product Name: 2-(4-chlorophenyl)-6-ethyl-5-methylpyrazolo[1,5-a]pyrimidin-7(1H)-one
• CAS No: 5789-68-4
• MF: C₁₅H₁₄ClN₃O
• MW: 287.744162082672
• CID: 1607148
• PubChem ID: 761950
• Update Time: 2025-04-21

2-(4-chlorophenyl)-6-ethyl-5-methylpyrazolo[1,5-a]pyrimidin-7(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-6-ethyl-5-methylpyrazolo[1,5-a]pyrimidin-7(1H)-one
• AKOS000584216
• Oprea1_716464
• DTXSID00973487
• Oprea1_340971
• MixCom6_001567
• SCHEMBL3431339
• 2-(4-chlorophenyl)-6-ethyl-5-methylpyrazolo[1,5-a]pyrimidin-7-ol
• BIM-0031206.P001
• 5789-68-4
• Oprea1_399626
• CHEMBL1603813
• AKOS001622202
• Cambridge id 6072545
• SMR000515019
• AB00102331-01
• 2-(4-chlorophenyl)-6-ethyl-5-methylpyrazolo[1,5-a]pyrimidin-7(4h)-one
• EU-0072373
• SR-01000440241
• CBMicro_031263
• 2-(4-Chloro-phenyl)-6-ethyl-5-methyl-pyrazolo[1,5-a]pyrimidin-7-ol
• HMS1552L08
• TimTec1_006586
• SR-01000440241-1
• SCHEMBL21775454
• MLS001210115
• STK852498

• Inchi： 1S/C15H14ClN3O/c1-3-12-9(2)17-14-8-13(18-19(14)15(12)20)10-4-6-11(16)7-5-10/h4-8,18H,3H2,1-2H3
• InChI Key： BQGULYXQMSQQNW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC2=NC(C)=C(CC)C(N2N1)=O

Computed Properties

• Exact Mass: 287.08272
• Monoisotopic Mass: 287.08254
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7
• XLogP3: 3.1

Experimental Properties

• Density: 1.34
• Boiling Point: 423.9°C at 760 mmHg
• Flash Point: 210.2°C
• Refractive Index: 1.663
• PSA: 44.7